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Compound of Interest

Compound Name: p-Tolylsulfur pentafluoride

CAS No.: 203126-21-0

Cat. No.: B1661928

Get Quote

Target Compound: 1-Methyl-4-(pentafluorosulfanyl)benzene (p-Tol-SF₅) CAS Registry Number:

203126-21-0 Primary Application: "Super-Trifluoromethyl" motif installation in drug discovery

and agrochemistry.

Executive Summary
The pentafluorosulfanyl (SF₅) group is increasingly favored in medicinal chemistry as a

superior alternative to the trifluoromethyl (CF₃) group. It offers higher lipophilicity (Hansch

= 1.51 vs 1.09), stronger electron-withdrawing capacity (

= 0.68 vs 0.54), and exceptional metabolic stability. However, its adoption has been historically
hindered by the requirement for hazardous fluorine gas (F₂) or expensive silver salts (AgF₂).

This guide details the Umemoto Two-Step Protocol, widely regarded as the modern "gold

standard" for laboratory-scale synthesis. This method avoids the use of elemental F₂ gas,

utilizing instead oxidative chlorination followed by fluoride exchange. It is scalable, uses shelf-

stable reagents, and provides high yields of the target p-tolyl derivative.
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Strategic Synthesis Overview
The Challenge: The "F₂ Barrier"
Historical methods (Sheppard, 1962) relied on the reaction of diaryl disulfides with AgF₂ at high

temperatures. While effective, this route suffers from low yields (~9-12%) and high cost. Direct

fluorination with F₂/N₂ is the industrial standard but is often inaccessible to standard academic

or pharmaceutical labs due to safety infrastructure requirements.

The Solution: Umemoto’s Interhalogen Approach
The recommended protocol proceeds via an Arylsulfur Chlorotetrafluoride (ArSF₄Cl)

intermediate. This species acts as a "masked" SF₅ precursor, where the final chlorine atom is

displaced by a fluoride source.

Mechanism at a Glance:

Oxidative Chlorofluorination:p-Tolyl disulfide is oxidized by Cl₂ in the presence of KF to form

the hypervalent sulfur species p-Tol-SF₄Cl.

Halogen Exchange (Halex): The labile Cl atom is displaced by F using ZnF₂ (Lewis acid

assisted) or HF, collapsing the metastable intermediate into the thermodynamically stable

SF₅ product.

Detailed Experimental Protocol
Phase 1: Synthesis of Intermediate (p-Tolylsulfur
Chlorotetrafluoride)
Objective: Convert p-tolyl disulfide to trans-p-tolylsulfur chlorotetrafluoride.

Reagents:

Bis(4-methylphenyl) disulfide (p-Tolyl disulfide)

Chlorine gas (Cl₂)

Potassium Fluoride (KF) - Critical: Must be spray-dried for high surface area.
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Acetonitrile (MeCN) - Anhydrous.

Protocol:

Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a gas inlet tube (for Cl₂), a

thermometer, and a N₂ outlet connected to a scrubber (NaOH solution).

Preparation: Charge the flask with p-tolyl disulfide (10.0 mmol) and spray-dried KF (160

mmol, 16 equiv). Suspend in dry MeCN (50 mL).

Reaction: Cool the mixture to -10°C using an ice/salt bath. Introduce Cl₂ gas slowly into the

rapidly stirred slurry.

Observation: The mixture will initially turn orange (sulfenyl chloride formation) and then

fade to pale yellow or colorless as the hypervalent SF₄ species forms.

Stoichiometry: An excess of Cl₂ (approx. 7-8 equiv) is required to drive the equilibrium.

Completion: Stir at -10°C for 2 hours, then allow to warm to room temperature over 2 hours.

Isolation: Filter the mixture under N₂ to remove insoluble salts (KCl/KF). Evaporate the

filtrate under reduced pressure strictly below 40°C (the intermediate is moisture sensitive

and thermally labile).

Yield: Expect ~85-90% of a semi-solid or oil (trans-p-tolylsulfur chlorotetrafluoride). Use

immediately in Phase 2.

Phase 2: Fluoride Exchange to p-Tol-SF₅
Objective: Convert p-Tol-SF₄Cl to p-Tol-SF₅.

Reagents:

Crude p-Tol-SF₄Cl (from Phase 1)

Zinc Fluoride (ZnF₂) - Anhydrous powder.

Protocol:
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Setup: Use a heavy-walled pressure tube or a standard round-bottom flask with a reflux

condenser (if strictly excluding moisture).

Mixing: Mix the crude p-Tol-SF₄Cl with ZnF₂ (1.5 equiv based on intermediate). No solvent is

required (neat reaction) for maximum efficiency, though high-boiling fluorinated solvents can

be used.

Heating: Heat the vessel to 120°C for 4–6 hours.

Note: The reaction is exothermic. Ensure adequate shielding.

Workup: Cool to room temperature. Extract the mixture with pentane or dichloromethane.

Wash with water and brine.

Purification: Dry over MgSO₄, filter, and concentrate. Purify via short-path distillation or silica

gel chromatography (eluent: Hexanes).

Final Product:p-Tolylsulfur pentafluoride appears as a clear, colorless liquid.

Data Presentation
Physical & Spectroscopic Data

Property Value Notes

Appearance Colorless Liquid Stable at RT

Boiling Point ~135–140°C
Estimated based on p-nitro

analog (77°C @ 12mmHg)

Density ~1.4–1.5 g/mL
High density due to fluorine

content

¹⁹F NMR

+84 ppm (quintet, 1F, axial)

+63 ppm (doublet, 4F,

equatorial)

Characteristic AB₄ pattern (

Hz)

Stability High
Resistant to hydrolysis (unlike

SF₄Cl)
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Troubleshooting Guide
Issue Probable Cause Corrective Action

Low Yield (Step 1) Wet MeCN or inactive KF
Use freshly distilled MeCN and

spray-dried KF.

Product Contamination Incomplete Chlorination
Ensure excess Cl₂ is used;

solution must turn colorless.

Thermal Decomposition Overheating Step 1 product
Do not heat p-Tol-SF₄Cl above

50°C during isolation.

Byproduct: Ar-Cl Ring Chlorination

Reduce reaction time; ensure

temperature stays low in Step

1.

Mechanism of Action & Workflow
The following diagram illustrates the transformation from the disulfide to the final pentafluoride,

highlighting the critical oxidation state changes of the sulfur atom.

p-Tolyl Disulfide
(Ar-S-S-Ar)

Sulfenyl Chloride
(Ar-S-Cl)

Cl2, -10°C
(Oxidation) Ar-SF3

(Transient)

KF, Cl2
(Fluorination) Ar-SF4Cl

(Isolable Intermediate)

Cl2, KF
(Oxidative Addn) p-Tolyl-SF5

(Target Product)

ZnF2, 120°C
(Cl/F Exchange)

Click to download full resolution via product page

Caption: Stepwise oxidation of sulfur from S(II) to S(VI) via the Umemoto pathway.

Safety & Handling
Chlorine Gas (Cl₂): Highly toxic. Must be used in a well-ventilated fume hood with a sodium

hydroxide scrubber trap.

Hydrofluoric Acid Potential: While this method avoids F₂ gas, the intermediates can

hydrolyze to release HF. Avoid contact with glass if moisture is present; use Teflon/PFA

labware where possible for Step 2.
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Pressure: Step 2 involves heating a closed system. Use rated pressure vessels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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